Cas no 117717-10-9 (5-Ethoxy-1H-pyrazol-3-amine)

• Product Name: 5-Ethoxy-1H-pyrazol-3-amine
• CAS No: 117717-10-9
• MF: C₅H₉N₃O
• MW: 127.144460439682
• MDL: MFCD16658941
• CID: 1004612
• PubChem ID: 19002249
• Update Time: 2025-04-20

5-Ethoxy-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Ethoxy-1H-pyrazol-3-amine
• ACN-S001437
• AK-88242
• ANW-67426
• CTK8C1893
• QC-89
• SureCN1493270
• SureCN3020319
• 5-ethoxypyrazol-3-amine
• AKOS006340098
• EN300-372064
• AS-40461
• SCHEMBL1493270
• DTXSID00597268
• DB-340864
• 3-ethoxy-5-aminopyrazole
• 3-ethoxy-1H-pyrazol-5-amine
• APZOMEQIPIJVMW-UHFFFAOYSA-N
• 117717-10-9

• MDL： MFCD16658941
• Inchi： 1S/C5H9N3O/c1-2-9-5-3-4(6)7-8-5/h3H,2H2,1H3,(H3,6,7,8)
• InChI Key： APZOMEQIPIJVMW-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(N)NN=1

Computed Properties

• Exact Mass: 127.074561919g/mol
• Monoisotopic Mass: 127.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 63.9Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 354.8±22.0 °C at 760 mmHg
• Flash Point: 168.4±22.3 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-Ethoxy-1H-pyrazol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)